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Conclusion
The peroxisomal beta-oxidation of pristanoyl-CoA is a well-defined metabolic pathway crucial

for the degradation of dietary phytanic acid. While direct experimental data for 22-
methyltricosanoyl-CoA is limited, its metabolism is predicted to follow the same fundamental

enzymatic steps, involving ACOX2/3, MFP2, and SCPx, characteristic of very long-chain and 2-

methyl-branched fatty acids. The primary differences lie in the initial chain length and the

number of beta-oxidation cycles required for chain shortening within the peroxisome.

Further research, utilizing the experimental protocols outlined in this guide, is necessary to fully

elucidate the specific kinetics and regulation of 22-methyltricosanoyl-CoA metabolism. Such

studies will contribute to a more comprehensive understanding of peroxisomal function and its

role in human health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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